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Compound of Interest

Compound Name: 4-nitro-1H-indole-3-carbaldehyde

Cat. No.: B079270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-nitro-1H-indole-3-carbaldehyde, a valuable intermediate in the fields of medicinal

chemistry and materials science.[1] This document details the synthetic pathway, experimental

protocols, and analytical data necessary for the preparation and verification of this compound.

Introduction
4-nitro-1H-indole-3-carbaldehyde is a key building block in the synthesis of a variety of

bioactive molecules and functional materials.[1] Its indole scaffold, substituted with an electron-

withdrawing nitro group and a reactive aldehyde moiety, makes it a versatile precursor for the

development of novel therapeutic agents, including potential anticancer agents, and for the

creation of advanced materials with unique optical and electronic properties.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 4-nitro-1H-indole-3-carbaldehyde is

presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b079270?utm_src=pdf-interest
https://www.benchchem.com/product/b079270?utm_src=pdf-body
https://www.chemimpex.com/products/24333
https://www.benchchem.com/product/b079270?utm_src=pdf-body
https://www.chemimpex.com/products/24333
https://www.chemimpex.com/products/24333
https://www.benchchem.com/product/b079270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₆N₂O₃ [1][2]

Molecular Weight 190.16 g/mol [1][2]

Appearance Yellow solid [1]

CAS Number 10553-11-4 [2]

Melting Point 187-189 °C [3]

Purity ≥ 95% (NMR) [1]

Synthesis Pathway
The synthesis of 4-nitro-1H-indole-3-carbaldehyde is typically achieved in a two-step

process, starting from 2-methyl-3-nitroaniline. The first step involves the synthesis of the

intermediate, 4-nitroindole, which is then formylated at the C3 position via the Vilsmeier-Haack

reaction to yield the final product.

Step 1: Synthesis of 4-Nitroindole
Step 2: Vilsmeier-Haack Formylation

2-Methyl-3-nitroaniline
Diethyl oxalate,

Potassium ethoxide,
DMF, DMSO

Reissert-type reaction 4-Nitroindole POCl₃, DMFFormylation 4-Nitro-1H-indole-3-carbaldehyde

Spectroscopic Analysis Physical Properties

4-Nitro-1H-indole-3-carbaldehyde

NMR Spectroscopy
(¹H and ¹³C)

Structural Elucidation

Infrared (IR) Spectroscopy

Functional Group Identification

Mass Spectrometry (MS)

Molecular Weight Confirmation

Melting Point

Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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